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Compound of Interest

Compound Name: Terbium carbonate

Cat. No.: B1605804

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data sheet (SDS) for
terbium carbonate. The information is tailored for researchers, scientists, and professionals in
drug development who may handle this compound. This document consolidates critical safety
information, handling procedures, and regulatory data to ensure safe laboratory practices.

Chemical Identification and Physical Properties

Terbium carbonate is a water-insoluble source of terbium that can be converted to other
terbium compounds.[1] It is primarily used in phosphors for fluorescent lamps and as a high-
intensity green emitter in projection televisions.[1]
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Property Value Source
Chemical Formula Th2(CO3)3-xH20 [2][3]
CAS Number 100587-96-0 [21[3][4]
Molecular Weight 497.88 g/mol (anhydrous) [31[4]
Appearance White solid, crystalline powder [21[41[5]
Odor Odorless [2][5]
Solubility Insoluble in water [4]
Melting Point Not available [1][5]
Boiling Point Not available [1][5]
pH Not available [5]
Vapor Pressure Not available [5]

Vapor Density

Not applicable

[5]

Specific Gravity

Not available

[5]

Hazard Identification and Classification

Based on available data, terbium carbonate is not classified as a hazardous substance.[2]

However, some suppliers indicate potential hazards.

Hazard Category

Classification

Precautionary Statements

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation

Eye Damage/Irritation

Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory
irritation

Note: Hazard classifications may vary between suppliers. Always refer to the specific SDS

provided with the product.
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Caption: GHS Hazard Classification Workflow for Terbium Carbonate.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention if symptoms
persist.
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Exposure Route First-Aid Protocol

Rinse immediately with plenty of water, also
Eye Contact i i
under the eyelids, for at least 15 minutes.[2][5]

Wash off immediately with plenty of water for at
least 15 minutes.[2][5]

Skin Contact

Remove to fresh air. If symptoms occur, get

Inhalation ) )

medical attention.[2][5]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[2][5]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of terbium carbonate and
ensure laboratory safety.

Handling:

o Wear personal protective equipment, including safety goggles and gloves.[5]
o Ensure adequate ventilation to avoid dust formation and inhalation.[5]

e Avoid contact with skin, eyes, and clothing.[5]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[5]

e Itis recommended to store under an inert atmosphere as the material is hygroscopic and air-
sensitive.[2][5]

o Keep away from moisture and oxidizing agents.[5]

Exposure Controls and Personal Protection
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Currently, there are no established occupational exposure limits for terbium carbonate.[5]
However, appropriate personal protective equipment should always be used.

Protection Type Recommendations

) Wear appropriate protective eyeglasses or
Eye/Face Protection )
chemical safety goggles.[5]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[5]

Under normal use conditions with adequate
) ) ventilation, no protective equipment is needed. If
Respiratory Protection ] ] S
dust is generated, a particle filter is

recommended.[5]

Personal Protective Equipment (PPE) Workflow
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Risk Assessment

\/

Handling Terbium Carbonate

Potential for

%neratbn?

'Yes

\

vRequired PPE

Y
Respiratory Protection: Eye Protection: Hand Protection: Body Protection:
Particle Filter Mask Safety Goggles Gloves Lab Coat

\/

Proceed with Caution

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE when handling terbium carbonate.

Stability and Reactivity

Reactivity:

e Not known to be reactive under normal conditions.[5]

Chemical Stability:

e The material is hygroscopic, meaning it absorbs moisture from the air.[2][5]

Conditions to Avoid:
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e Exposure to moist air or water.[5]

Incompatible Materials:

e Strong oxidizing agents.[5]

Hazardous Decomposition Products:

o Thermal decomposition can lead to the release of irritating gases and vapors.[2]

Toxicological Information

Detailed toxicological studies for terbium carbonate are limited. The primary health hazards
are considered to be related to physical irritation.

Effect Details
Acute Effects No data available.
Chronic Effects No data available.

Not listed as a carcinogen by NTP, IARC, or

Carcinogenicity OSHA.[6]

Most important symptoms and effects None reasonably foreseeable.[2]

Experimental Protocols

Specific experimental protocols for the toxicological assessment of terbium carbonate are not
detailed in the reviewed safety data sheets. The hazard classifications provided are generally
based on data from similar compounds or professional judgment. For conducting specific
toxicological assays, researchers should refer to established OECD (Organisation for
Economic Co-operation and Development) guidelines for testing of chemicals, such as:

o OECD 404: Acute Dermal Irritation/Corrosion
o OECD 405: Acute Eye Irritation/Corrosion

o OECD 403: Acute Inhalation Toxicity
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Disposal Considerations

Dispose of terbium carbonate in accordance with local, state, and federal regulations. Do not
allow the material to contaminate ground water systems or flush it into surface water or sanitary
sewers.[2][5] Unused material should be disposed of as hazardous waste.

This guide is intended to provide a comprehensive overview of the safety information for
terbium carbonate. It is not a substitute for the specific safety data sheet provided by the
supplier. Always consult the SDS that accompanies the product before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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